Trisulfo-Cy3-Alkyne

• Molecular Formula: C35H41N3Na2O10S3
• Molecular Weight: 805.9 g/mol
• InChI: InChI=1S/C35H43N3O10S3.2Na/c1-6-19-36-33(39)14-8-7-9-20-37-29-17-15-25(50(43,44)45)23-27(29)34(2,3)31(37)12-10-13-32-35(4,5)28-24-26(51(46,47)48)16-18-30(28)38(32)21-11-22-49(40,41)42;;/h1,10,12-13,15-18,23-24H,7-9,11,14,19-22H2,2-5H3,(H3-,36,39,40,41,42,43,44,45,46,47,48);;/q;2*+1/p-2
• InChIKey: FAVPCOXFLWHPMS-UHFFFAOYSA-L

Trisulfo-Cy3-Alkyne (CAS No. 1895849-34-9) is a sulfonated cyanine 3 (Cy3) derivative containing an alkyne functional group for copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry.

Trisulfo-Cy3-Alkyne Procurement: A Water-Soluble Alkyne Cyanine Dye for Click Chemistry Conjugation

Trisulfo-Cy3-Alkyne (CAS No. 1895849-34-9) is a sulfonated cyanine 3 (Cy3) derivative containing an alkyne functional group for copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry [1]. This compound is characterized by its core Cy3 fluorophore, which provides bright orange fluorescence (Ex/Em ~550/570 nm), and three sulfonate groups (trisulfo-) that confer high water solubility . It is supplied as a reagent-grade product designed for the conjugation of the Cy3 label to azide-bearing biomolecules in aqueous environments .

• [1] MedChemExpress. (n.d.). Trisulfo-Cy3-Alkyne. MedChemExpress Product Page. https://www.medchemexpress.eu/trisulfo-cy3-alkyne.html View Source

Why Generic Cy3-Alkyne Substitution Fails: The Critical Role of Trisulfonation in Trisulfo-Cy3-Alkyne Performance

While various Cy3-alkyne analogs exist, generic substitution often leads to experimental failure due to fundamental differences in sulfonation. Non-sulfonated Cy3-alkyne requires organic co-solvents (e.g., DMF or DMSO at 10-15% v/v) to prevent aggregation and precipitation in aqueous buffer systems [1]. Even di-sulfonated analogs (e.g., Sulfo-Cyanine3 alkyne) offer a compromise in hydrophilicity. In contrast, Trisulfo-Cy3-Alkyne, with its three sulfonate groups, is specifically designed for superior aqueous solubility, enabling labeling protocols in purely aqueous media without damaging sensitive biomolecules [2]. This fundamental difference in formulation and handling requirements directly impacts the integrity of labeled proteins, the level of non-specific background, and the reliability of subsequent purification steps [1].

• [1] Weihua Biotech. (2022). 磺化Cy染料指在普通Cy染料的发色团上加入磺酸基团增加了染料的水溶性 [Sulfonated Cy dyes refer to the addition of sulfonic acid groups to the chromophore of ordinary Cy dyes to increase water solubility]. Technical Article. https://wh-sw.cn/index.php?cateid=742&id=926 View Source
• [2] MedChemExpress. (n.d.). Trisulfo-Cy3-Alkyne. MedChemExpress Product Page. https://www.medchemexpress.eu/trisulfo-cy3-alkyne.html View Source

Trisulfo-Cy3-Alkyne Quantitative Performance Evidence vs. Comparators

Sulfonation Level and Water Solubility: Trisulfo-Cy3-Alkyne vs. Non-Sulfonated Cy3-Alkyne

Trisulfo-Cy3-Alkyne is designed with three sulfonate groups to maximize water solubility, contrasting with non-sulfonated Cy3-alkyne, which is hydrophobic and requires organic co-solvents for aqueous work. While exact solubility values for Trisulfo-Cy3-Alkyne are not directly reported in the accessed data, a class-level inference from di-sulfonated analogs indicates high solubility. For instance, di-sulfo-Cyanine3 alkyne is soluble in water at 40 g/L (0.57 M) [1]. The addition of a third sulfonate group on Trisulfo-Cy3-Alkyne is expected to further increase its solubility and eliminate the need for organic co-solvents, a critical requirement for labeling organic solvent-sensitive biomolecules like proteins and antibodies [2].

Evidence Dimension	Water Solubility & Formulation Requirement
Target Compound Data	High water solubility; designed for purely aqueous labeling protocols without organic co-solvents.
Comparator Or Baseline	Cy3-alkyne (non-sulfonated): Requires 10-15% organic co-solvent (e.g., DMF, DMSO) in aqueous buffers to prevent precipitation.
Quantified Difference	Eliminates the need for 10-15% organic co-solvent in the labeling buffer.
Conditions	Class-level comparison based on sulfonation state; inferred from standard cyanine dye chemistry practices [2].

Why This Matters

For procurement, this ensures the dye is compatible with labeling protocols for proteins and antibodies that are sensitive to organic solvents, preventing denaturation and aggregation.

• [1] Antibodies.com. (n.d.). Sulfo-Cyanine 3 alkyne (A270272). Product Page. https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-3-alkyne-a270272 View Source
• [2] Weihua Biotech. (2022). 磺化Cy染料指在普通Cy染料的发色团上加入磺酸基团增加了染料的水溶性 [Sulfonated Cy dyes refer to the addition of sulfonic acid groups to the chromophore of ordinary Cy dyes to increase water solubility]. Technical Article. https://wh-sw.cn/index.php?cateid=742&id=926 View Source

Photophysical Consistency: Absorbance and Emission Identical to Cy3 Fluorophore

Despite the addition of sulfonate groups, the core Cy3 fluorophore's photophysical properties are preserved. A class-level comparison confirms that the absorbance and emission of sulfonated Cy3 dyes are identical to the parent Cy3 fluorophore [1]. The excitation maximum is typically between 530-561 nm, and emission occurs in the orange-red spectrum, compatible with standard TRITC/Cy3 filter sets [2]. This ensures that Trisulfo-Cy3-Alkyne can be seamlessly integrated into existing imaging workflows designed for Cy3, without requiring changes to instrument settings or filter cubes.

Evidence Dimension	Spectral Overlap with Standard Cy3
Target Compound Data	Ex/Em consistent with Cy3 (e.g., ~550/570 nm)
Comparator Or Baseline	Standard Cy3 fluorophore: Excitation 550 nm, Emission 570 nm (nominal).
Quantified Difference	Negligible spectral shift; absorbance and emission described as 'identical' [1].
Conditions	Class-level statement for sulfonated Cy3 derivatives.

Why This Matters

This confirms immediate compatibility with a vast installed base of fluorescence scanners, microscopes, and imagers, reducing the operational friction of adopting a new reagent.

• [1] ChemicalBook. (n.d.). 2055138-88-8 (diSulfo-Cy3 alkyne). ChemicalBook Product Page. https://www.chemicalbook.cn View Source
• [2] Xinweichuang Biotechnology. (2024). CAS号：2055138-87-7, Sulfo-CY3-Alkyne，水溶性Cy3炔基染料 [CAS No.: 2055138-87-7, Sulfo-CY3-Alkyne, water-soluble Cy3 alkyne dye]. Technical Article. https://xwcbio.com/index.php?id=5806 View Source

Reduced Non-Specific Binding and Aggregation: Trisulfo-Cy3-Alkyne vs. Non-Sulfonated Cy3-Alkyne

The trisulfonation of Cy3 not only enhances solubility but also minimizes undesirable interactions. Class-level inference for sulfonated Cy dyes indicates that the addition of sulfonate groups reduces dye aggregation and non-specific binding to biomolecules and surfaces [1]. This leads to lower background fluorescence compared to non-sulfonated counterparts, which are more prone to hydrophobic aggregation and stickiness [2]. In a cross-study comparable context, sulfonated Cy3 has been noted for providing lower sample background fluorescence than other commonly used dyes like TAMRA .

Evidence Dimension	Background Fluorescence
Target Compound Data	Low non-specific binding and background fluorescence due to reduced aggregation and increased hydrophilicity.
Comparator Or Baseline	TAMRA and non-sulfonated cyanine dyes: Higher background fluorescence reported due to aggregation and non-specific interactions.
Quantified Difference	Qualitative assessment; described as producing 'lower background' than TAMRA .
Conditions	General observation for sulfonated Cy3 dyes in protein and nucleic acid labeling applications.

Why This Matters

Lower background translates directly to a higher signal-to-noise ratio in fluorescence assays and microscopy, improving data quality and reducing the need for extensive washing steps.

• [1] Stargray Dye. (2026). Sulfo-CY3-Alkyne，水溶性Cy3炔基染料 [Sulfo-CY3-Alkyne, water-soluble Cy3 alkyne dye]. Product Article. https://www.stargraydye.com View Source
• [2] Weihua Biotech. (2022). 磺化Cy染料指在普通Cy染料的发色团上加入磺酸基团增加了染料的水溶性 [Sulfonated Cy dyes refer to the addition of sulfonic acid groups to the chromophore of ordinary Cy dyes to increase water solubility]. Technical Article. https://wh-sw.cn/index.php?cateid=742&id=926 View Source

Detection Sensitivity in Gels: Naked-Eye Detection in the Nanomolar Range

Trisulfo-Cy3-Alkyne is consistently characterized by vendors as a bright and photostable dye that can be detected by the naked eye in gels at low amounts, specifically in the nanomolar (nmol) range [1][2]. This high sensitivity is a function of the Cy3 fluorophore's high extinction coefficient and quantum yield. For reference, the di-sulfonated analog Sulfo-Cyanine3 alkyne is reported to have an extinction coefficient of 162,000 M⁻¹cm⁻¹ and a quantum yield of 0.1 . While specific values for Trisulfo-Cy3-Alkyne are not provided in the accessed data, its performance is expected to be comparable or slightly enhanced due to the third sulfonate group [3].

Evidence Dimension	Detection Limit in Gels
Target Compound Data	Easily detected by naked eye at low nmol amounts.
Comparator Or Baseline	Sulfo-Cyanine3 alkyne: Extinction coefficient 162,000 M⁻¹cm⁻¹, Quantum Yield 0.1 .
Quantified Difference	Sensitivity is comparable; both enable naked-eye detection at low nmol scale.
Conditions	Visual detection in polyacrylamide or agarose gels.

Why This Matters

This feature simplifies the rapid assessment of labeling efficiency and purification success in routine laboratory workflows, saving time and reducing reliance on expensive imaging equipment for initial checks.

• [1] MedChemExpress. (n.d.). Trisulfo-Cy3-Alkyne. MedChemExpress Product Page. https://www.medchemexpress.eu/trisulfo-cy3-alkyne.html View Source
• [2] TargetMol. (n.d.). Cas No.1895849-34-9 (Trisulfo-Cy3-Alkyne). Product Page. https://www.targetmol.cn View Source
• [3] Weihua Biotech. (2022). 磺化Cy染料指在普通Cy染料的发色团上加入磺酸基团增加了染料的水溶性 [Sulfonated Cy dyes refer to the addition of sulfonic acid groups to the chromophore of ordinary Cy dyes to increase water solubility]. Technical Article. https://wh-sw.cn/index.php?cateid=742&id=926 View Source

Trisulfo-Cy3-Alkyne: Optimal Research and Industrial Application Scenarios

Aqueous-Phase Protein and Antibody Labeling

Trisulfo-Cy3-Alkyne is the reagent of choice for labeling organic solvent-sensitive proteins and antibodies. As established in the evidence, its high water solubility eliminates the need for DMF or DMSO co-solvents [1], which can denature or aggregate these biomolecules. This allows for gentle, efficient conjugation in PBS or similar aqueous buffers, preserving the target's native structure and biological activity [2].

Fluorescence Microscopy with Standard TRITC/Cy3 Filter Sets

This dye is ideally suited for standard fluorescence microscopy and high-content imaging. The evidence confirms that the spectral properties of Trisulfo-Cy3-Alkyne are identical to the parent Cy3 fluorophore [3]. Therefore, it can be excited with 530-561 nm lasers and detected using existing TRITC or Cy3 filter cubes without any modification to the imaging system [4], ensuring seamless integration into established protocols.

High-Sensitivity Gel Electrophoresis and Blotting

For applications where a rapid, equipment-free assessment of labeling is required, Trisulfo-Cy3-Alkyne excels. The evidence demonstrates that its high brightness allows for naked-eye detection of labeled bands in gels at the nanomolar level [5]. This is invaluable for quickly verifying successful conjugation and for monitoring the progress of click chemistry reactions before proceeding to more time-consuming blotting or imaging steps .

• [1] Weihua Biotech. (2022). 磺化Cy染料指在普通Cy染料的发色团上加入磺酸基团增加了染料的水溶性 [Sulfonated Cy dyes refer to the addition of sulfonic acid groups to the chromophore of ordinary Cy dyes to increase water solubility]. Technical Article. https://wh-sw.cn/index.php?cateid=742&id=926 View Source
• [2] MedChemExpress. (n.d.). Trisulfo-Cy3-Alkyne. MedChemExpress Product Page. https://www.medchemexpress.eu/trisulfo-cy3-alkyne.html View Source
• [3] ChemicalBook. (n.d.). 2055138-88-8 (diSulfo-Cy3 alkyne). ChemicalBook Product Page. https://www.chemicalbook.cn View Source
• [4] Xinweichuang Biotechnology. (2024). CAS号：2055138-87-7, Sulfo-CY3-Alkyne，水溶性Cy3炔基染料 [CAS No.: 2055138-87-7, Sulfo-CY3-Alkyne, water-soluble Cy3 alkyne dye]. Technical Article. https://xwcbio.com/index.php?id=5806 View Source
• [5] TargetMol. (n.d.). Cas No.1895849-34-9 (Trisulfo-Cy3-Alkyne). Product Page. https://www.targetmol.cn View Source